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Compound of Interest

Compound Name: Lithium hydroxide monohydrate

Cat. No.: B072410

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols and handling
precautions for lithium hydroxide monohydrate. Derived from an analysis of multiple safety
data sheets (SDSs), this document synthesizes critical information to ensure the safe use of
this chemical in a laboratory and drug development setting.

Hazard Identification and Classification

Lithium hydroxide monohydrate is classified as a hazardous substance, primarily due to its
corrosive nature. It can cause severe skin burns and eye damage.[1][2][3][4] It is also harmful if
swallowed.[1][2]

GHS Hazard Statements:

e H302: Harmful if swallowed.[1][2]

e H314: Causes severe skin burns and eye damage.[1][2][3][4]
o H402: Harmful to aquatic life.[2]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for minimizing
exposure to lithium hydroxide monohydrate.
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Engineering Controls

o Ventilation: Use in a well-ventilated area.[2][5][6][7] Local exhaust ventilation is

recommended to control the release of dust.[2][5][8] Operations should be enclosed where

possible.[5]

o Eye Wash and Shower Stations: Emergency shower and eyewash facilities should be readily

accessible in the immediate work area.[2][5]

Personal Protective Equipment (PPE)

A summary of recommended PPE is provided in the table below.

Body Part Protection Specifications and Remarks
Safety glasses with side
) Contact lenses should not be
shields or goggles.[5] A face ] ]
Eyes/Face ) ) worn when handling this
shield is also recommended.[2]
substance.[5]
(5]
) ) All protective clothing should
Chemical-resistant gloves
o be clean and put on before
(e.g., nitrile or rubber).[2] ] )
) ) o ) work.[5] Contaminated clothing
Skin Protective clothing, including a

complete suit protecting
against chemicals.[2][5][8]

should be removed promptly
and laundered separately
before reuse.[1][5][9]

Respiratory

An approved respirator should
be used if ventilation is
inadequate or exposure limits

are exceeded.[2][5]

A NIOSH-approved respirator
with an N95 or better filter may
be worn for up to ten times the

exposure limit.[9]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to prevent accidents and

exposure.

Handling
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e Avoid contact with skin, eyes, and clothing.[1][3][8][10][11]

e Do not breathe dust or mist.[1][2][3][4]

e Wash hands thoroughly after handling.[1][4][5]

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2][4][5]

» When dissolving, always add the caustic substance to water slowly with stirring; never the
reverse.[7][9]

Storage

o Store in a cool, dry, and well-ventilated area.[2][5][6][7]

Keep containers tightly closed.[3][5][8][11]

Store locked up.[1][4]

The substance is hygroscopic and air-sensitive; store under an inert gas like nitrogen.[2][5]

[8]

Incompatible materials include strong oxidizing agents, strong acids, and metals.[4][5]

The following diagram illustrates the decision-making process for the safe storage of lithium
hydroxide monohydrate.
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Receiving Lithium Hydroxide Monohydrate

Is storage area cool, dry, and well-ventilated?

Are incompatible materials
(acids, oxidizing agents)
stored separately?

Seal the container tightly

Segregate incompatible materials Store in a locked cabinet or area

Secure Storage Achieved

Click to download full resolution via product page

Caption: Workflow for Safe Storage of Lithium Hydroxide Monohydrate.

First-Aid Measures

Immediate and appropriate first-aid is crucial in the event of exposure.
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Exposure Route

First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[1][2] If breathing is
difficult or has stopped, provide artificial
respiration and seek immediate medical
attention.[9][12]

Skin Contact

Immediately remove all contaminated clothing.
[1][2][3] Rinse the skin with plenty of water for at
least 15 minutes.[1][2][9] Seek immediate
medical attention.[1][2][12]

Eye Contact

Rinse cautiously with water for several minutes,
holding the eyelids open.[1][2][3] Remove
contact lenses if present and easy to do.[1][2][3]
Continue rinsing for at least 15-30 minutes and

seek immediate medical attention.[2][5][12]

Ingestion

Rinse mouth with water.[1][12] Do NOT induce
vomiting.[1][2][4] Give 1-2 glasses of water to
dilute the substance, if the person is conscious.
[12] Seek immediate medical attention.[1][2][12]

The following diagram outlines the general first-aid response protocol.
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Exposure to Lithium
Hydroxide Monohydrate Occurs

Identify Exposure Route

Inhalation: Skin Contact: Eye Contact: ) Rl?r?::trlr?g:nh
- Move to fresh air - Remove contaminated clothing - Rinse with water (15+ min) - Do NOT induce vomitin
- Keep comfortable - Rinse with water (15+ min) - Remove contact lenses 9
- n - n - n

Seek immediate medical attentiol Seek immediate medical attentiol Seek immediate medical attentiol o acpateifeonscions

\ - Seek immediate medical attention

Call Emergency Services/
Poison Center Immediately

Click to download full resolution via product page
Caption: First-Aid Response to Lithium Hydroxide Monohydrate Exposure.

Accidental Release Measures

In the event of a spill, the following procedures should be followed to minimize environmental
contamination and personnel exposure.

e Personal Precautions: Evacuate unnecessary personnel.[1] Wear appropriate personal
protective equipment (see Section 2.2).[1][2][3] Avoid breathing dust and prevent contact
with skin and eyes.[1][2][3]

e Environmental Precautions: Prevent the spillage from entering drains or waterways.[2][3]
e Methods for Cleaning Up:

o Ventilate the area of the spill.[1][5]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b072410?utm_src=pdf-body-img
https://www.benchchem.com/product/b072410?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-LITHIUM-HYDROXIDE-MONOHYDRATE-CASNO-1310-66-04443-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-LITHIUM-HYDROXIDE-MONOHYDRATE-CASNO-1310-66-04443-EN.aspx
https://prochemonline.com/wp-content/uploads/2021/06/2346.LithiumHydroxideMonohydrate.pdf
https://www.carlroth.com/medias/SDB-3997-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTgxMTV8YXBwbGljYXRpb24vcGRmfGFEaGhMMmd3WlM4NU1qSTBNekF5TmpJME56azRMMU5FUWw4ek9UazNYMGxGWDBWT0xuQmtaZ3xiMWY4OGQyODljNTk5ZDRkNmQ2MDY3OGNlYzM0MzRhZjUzNDU4YzdmNDJjNzA5ZGQ1NzYyZDg4YWY4NjdlMzU3
https://www.lobachemie.com/lab-chemical-msds/MSDS-LITHIUM-HYDROXIDE-MONOHYDRATE-CASNO-1310-66-04443-EN.aspx
https://prochemonline.com/wp-content/uploads/2021/06/2346.LithiumHydroxideMonohydrate.pdf
https://www.carlroth.com/medias/SDB-3997-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTgxMTV8YXBwbGljYXRpb24vcGRmfGFEaGhMMmd3WlM4NU1qSTBNekF5TmpJME56azRMMU5FUWw4ek9UazNYMGxGWDBWT0xuQmtaZ3xiMWY4OGQyODljNTk5ZDRkNmQ2MDY3OGNlYzM0MzRhZjUzNDU4YzdmNDJjNzA5ZGQ1NzYyZDg4YWY4NjdlMzU3
https://prochemonline.com/wp-content/uploads/2021/06/2346.LithiumHydroxideMonohydrate.pdf
https://www.carlroth.com/medias/SDB-3997-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTgxMTV8YXBwbGljYXRpb24vcGRmfGFEaGhMMmd3WlM4NU1qSTBNekF5TmpJME56azRMMU5FUWw4ek9UazNYMGxGWDBWT0xuQmtaZ3xiMWY4OGQyODljNTk5ZDRkNmQ2MDY3OGNlYzM0MzRhZjUzNDU4YzdmNDJjNzA5ZGQ1NzYyZDg4YWY4NjdlMzU3
https://www.lobachemie.com/lab-chemical-msds/MSDS-LITHIUM-HYDROXIDE-MONOHYDRATE-CASNO-1310-66-04443-EN.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/1128.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Mechanically recover the product (e.g., sweep or vacuum) without creating dust.[1][3][11]

o

Place the collected material into a suitable, labeled container for disposal.[2][3][5]

[¢]

A neutralizing agent may be used.[2]

[e]

Dispose of the waste at an authorized site.[1]

This workflow illustrates the appropriate response to an accidental spill.
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Spill of Lithium Hydroxide
Monohydrate Detected

[Evacuate non-essential personneD

A/

Wear appropriate PPE
(gloves, goggles, respirator, suit)

A/

[Ensure adequate ventilatiorD

Contain the spill
(prevent entry into drains)

Clean up the spill:
- Use mechanical means (sweep/vacuum)
- Avoid creating dust

Gonsider using a neutralizing agerD

Place material in a labeled,
sealed container for disposal

Decontaminate the area and equipment

Dispose of waste according to
regulations

Click to download full resolution via product page

Caption: Spill Response Workflow for Lithium Hydroxide Monohydrate.
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Fire-Fighting Measures

Flammability: Lithium hydroxide monohydrate is not combustible.[3][12]

Extinguishing Media: Use extinguishing media suitable for the surrounding fire, such as
water spray, foam, dry chemical powder, or carbon dioxide.[3][8] However, never use a direct
water jet, as it can scatter the material.[3][11] Some sources advise against using water
altogether.[2] Sand or powdered extinguishing agent can also be used.[2]

Special Hazards: Decomposition may produce toxic fumes of lithium oxides.[2][6] Containers
may explode in a fire.[5]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][2][3][12]

Toxicological Information

Juantitati icoloaical

Acute Toxicity: Harmful if swallowed, with an oral ATE (Acute Toxicity Estimate) of 363
mg/kg.[3] It is corrosive to the skin, eyes, and respiratory tract.[2] Ingestion can lead to
symptoms such as dizziness, abdominal cramps, vomiting, and weakness.[2]

Chronic Toxicity: Chronic exposure may cause damage to the kidneys and central nervous
system.[2][9] Repeated exposure may lead to bronchitis.[5]

Endpoint Value Species Reference
Oral ATE 363 mg/kg - [3]
Inhalation LC50 (4-

>6.15 mg/L Rat
hour)
NOAEL (oral) 7.24 mg/kg bw/day Human

ATE: Acute Toxicity Estimate; LC50: Lethal Concentration, 50%; NOAEL: No Observed
Adverse Effect Level
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Disclaimer: This document is intended as a technical guide and does not replace the official
Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the specific SDS for the
product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Lithium Hydroxide Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072410#lithium-hydroxide-monohydrate-safety-data-
sheet-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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